![molecular formula C8H9N5O3S B2959311 4-Hydroxy-N-(2-methyltetrazol-5-yl)benzenesulfonamide CAS No. 1539647-86-3](/img/structure/B2959311.png)
4-Hydroxy-N-(2-methyltetrazol-5-yl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“4-Hydroxy-N-(2-methyltetrazol-5-yl)benzenesulfonamide” is a chemical compound with the molecular formula C8H9N5O3S and a molecular weight of 255.25. It has been studied for its protective effects on cisplatin-induced toxicity in rats .
Synthesis Analysis
The synthesis of tetrazole derivatives, such as “this compound”, has attracted much attention in medicinal chemistry . The most direct and convenient route to 5-substituted-1H-tetrazoles is [2+3]-cycloaddition between a nitrile and an azide .Molecular Structure Analysis
The molecular structure of “this compound” is characterized by the presence of a tetrazole ring, a benzenesulfonamide group, and a hydroxy group .Scientific Research Applications
Biochemical Inhibition Studies Benzenesulfonamide derivatives have also been explored for their biochemical inhibition capabilities, particularly as inhibitors of kynurenine 3-hydroxylase. Research in this area has led to the synthesis of N-(4-phenylthiazol-2-yl)benzenesulfonamides, demonstrating high-affinity inhibition of the enzyme. These compounds have shown potential for detailed investigation into the kynurenine pathway's role following neuronal injury, contributing to our understanding of neurodegenerative diseases (Röver et al., 1997).
Enzyme Inhibition for Anticancer Applications Another research avenue involves the synthesis of 4-[3-(4-hydroxyphenyl)-5-aryl-4,5-dihydro-pyrazol-1-yl]benzenesulfonamides, evaluated for their cytotoxic and carbonic anhydrase (CA) inhibitory effects. Some compounds from this study exhibited significant tumor selectivity and potency, marking them as potential leads for developing novel anticancer agents. Their ability to inhibit human CA IX and XII selectively is particularly notable, given the role of these enzymes in cancer progression (Gul et al., 2016).
Cyclooxygenase-2 (COX-2) Inhibition Research into 4-(4-cycloalkyl/aryl-oxazol-5-yl)benzenesulfonamide derivatives has led to the identification of compounds with significant inhibitory activity against the COX-2 enzyme, an important target in inflammation and pain management. The introduction of specific functional groups to these molecules has enhanced their selectivity and potency as COX-2 inhibitors, providing valuable insights for the development of anti-inflammatory drugs (Hashimoto et al., 2002).
properties
IUPAC Name |
4-hydroxy-N-(2-methyltetrazol-5-yl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9N5O3S/c1-13-10-8(9-12-13)11-17(15,16)7-4-2-6(14)3-5-7/h2-5,14H,1H3,(H,10,11) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SODAIHKMHGLXBQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1N=C(N=N1)NS(=O)(=O)C2=CC=C(C=C2)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.